6-methyl-4-[(4-methyl-1-piperidinyl)carbonyl]-3-phenylisoxazolo[5,4-b]pyridine

• IUPAC Name: (6-methyl-3-phenyl-[1,2]oxazolo[5,4-b]pyridin-4-yl)-(4-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C20H21N3O2/c1-13-8-10-23(11-9-13)20(24)16-12-14(2)21-19-17(16)18(22-25-19)15-6-4-3-5-7-15/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: KTIIPROOJDGZCK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C3C(=NOC3=NC(=C2)C)C4=CC=CC=C4
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

6-methyl-4-[(4-methyl-1-piperidinyl)carbonyl]-3-phenylisoxazolo[5,4-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Derivative Formation

6-Methyl-4-[(4-methyl-1-piperidinyl)carbonyl]-3-phenylisoxazolo[5,4-b]pyridine is involved in the synthesis of various pyridine and fused pyridine derivatives. For instance, S. A. Al-Issa (2012) described the synthesis of a series of 6-substituted-4-methyl-2-phenyl-5-pyridine carbonitriles through reactions with various compounds. These derivatives have potential applications in pharmaceuticals and materials science due to their unique structural properties (Al-Issa, 2012).

Pharmacological Potential

Compounds related to this compound have been explored for their pharmacological properties. M. Suresh, P. Lavanya, and C. Rao (2016) synthesized novel triazole derivatives and evaluated their antimicrobial activities, demonstrating significant biological activity against various microorganisms (Suresh, Lavanya, & Rao, 2016).

Structural and Vibrational Studies

The structural and vibrational aspects of related compounds have been studied to understand their physical properties better. Khaled Bahgat, Nazm Al-Den Jasem, and T. El‐Emary (2009) investigated the structure and vibrational spectra of related pyridine derivatives, providing insights into their tautomeric and conformational characteristics (Bahgat, Jasem, & El‐Emary, 2009).